5-(3-Cyano-2-fluorophenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 2-fluoro-3-(2-oxo-1H-pyrimidin-5-yl)benzonitrile
• InChI: InChI=1S/C11H6FN3O/c12-10-7(4-13)2-1-3-9(10)8-5-14-11(16)15-6-8/h1-3,5-6H,(H,14,15,16)
• InChI Key: NDVIJBNGOMUDFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CNC(=O)N=C2)F)C#N
• Molecular Formula: C11H6FN3O
• DSSTOX Substance ID: DTXSID50686813
• Molecular Weight: 215.18 g/mol
• CAS RN: 1261965-61-0

Description

5-(3-Cyano-2-fluorophenyl)-2-hydroxypyrimidine, or 5C2FHP, is a synthetic compound with potential applications in both scientific research and industrial processes. It is a member of the pyrimidine family of compounds, and its unique structure gives it a wide range of properties.

Scientific Research Applications

5C2FHP has a wide range of potential applications in scientific research. It has been used in the synthesis of a variety of compounds, including anticancer drugs and other pharmaceuticals. It has also been used in the synthesis of dyes, pigments, and other materials. In addition, 5C2FHP has been used in the synthesis of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Mechanism of Action

The mechanism of action of 5C2FHP is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as tyrosine kinases, which are involved in the regulation of cell growth and division. In addition, 5C2FHP has been shown to have an effect on the expression of certain genes, which may be involved in the regulation of cell growth and division.
Biochemical and Physiological Effects
5C2FHP has been shown to have a variety of biochemical and physiological effects. In animal studies, 5C2FHP has been shown to inhibit the growth of certain types of cancer cells. In addition, it has been shown to have anti-inflammatory and anti-oxidant effects. It has also been shown to have a protective effect against certain types of cell damage.

Advantages and Limitations for Lab Experiments

The use of 5C2FHP in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. In addition, it is relatively non-toxic, making it a safe compound to use in laboratory experiments. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water, making it difficult to use in aqueous solutions. In addition, it has a relatively low solubility in many organic solvents, making it difficult to use in certain types of experiments.

Future Directions

5C2FHP has a wide range of potential applications in scientific research and industrial processes. In the future, it is likely that 5C2FHP will be used in the synthesis of a variety of compounds, including drugs and other pharmaceuticals. In addition, it is likely that it will be used in the synthesis of materials for use in optoelectronic devices, such as OLEDs. Finally, it is likely that 5C2FHP will be used in the development of new therapeutic agents for the treatment of various diseases and conditions.

Synthesis Methods

5C2FHP can be synthesized using a two-step process. The first step involves the synthesis of 3-cyano-2-fluorophenylmagnesium bromide, which is prepared by reacting 3-cyano-2-fluorophenol with magnesium and bromine in a solvent. The second step involves the reaction of the 3-cyano-2-fluorophenylmagnesium bromide with 2-hydroxypyrimidine in a solvent. The resulting product is 5C2FHP.